Cas no 15382-16-8 (Urea,N'-2-benzothiazolyl-N,N-diethyl-)

Urea,N'-2-benzothiazolyl-N,N-diethyl- structure
15382-16-8 structure
Product Name:Urea,N'-2-benzothiazolyl-N,N-diethyl-
CAS No:15382-16-8
MF:C12H15N3OS
MW:249.33200097084
CID:164459
PubChem ID:203858
Update Time:2025-04-19

Urea,N'-2-benzothiazolyl-N,N-diethyl- Chemical and Physical Properties

Names and Identifiers

    • Urea,N'-2-benzothiazolyl-N,N-diethyl-
    • 3-(1,3-benzothiazol-2-yl)-1,1-diethylurea
    • AKOS008847974
    • 1-(2-Benzothiazolyl)-3,3-diethylurea, crude
    • Urea, 1-(2-benzothiazolyl)-3,3-diethyl-, (crude)
    • BRN 0798119
    • DTXSID30165439
    • Urea, 3-(2-benzothiazolyl)-1,1-diethyl-
    • 15382-16-8
    • Inchi: 1S/C12H15N3OS/c1-3-15(4-2)12(16)14-11-13-9-7-5-6-8-10(9)17-11/h5-8H,3-4H2,1-2H3,(H,13,14,16)
    • InChI Key: QUXUOKFFPQENCN-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2N=C1NC(N(CC)CC)=O

Computed Properties

  • Exact Mass: 249.09375
  • Monoisotopic Mass: 249.09358328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 73.5Ų

Experimental Properties

  • PSA: 45.23
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